Cas no 400078-06-0 (N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide)

N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide is a specialized heterocyclic compound featuring a pyridinyl-imidazole core with chloro and trifluoromethyl substituents. Its unique structure confers high reactivity and selectivity, making it valuable in agrochemical and pharmaceutical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro-substituted pyridine moiety contributes to strong binding interactions. This carbohydrazide derivative is particularly useful as an intermediate in synthesizing biologically active molecules, including potential fungicides or insecticides. Its well-defined chemical properties ensure consistent performance in targeted applications. The compound is typically handled under controlled conditions due to its reactive functional groups, requiring standard safety protocols for storage and use.
N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide structure
400078-06-0 structure
Product name:N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide
CAS No:400078-06-0
MF:
MW:
MDL:MFCD00794990
CID:4650749

N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide
    • MDL: MFCD00794990

N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB299347-1 g
N'-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-imidazole-2-carbohydrazide, 90%; .
400078-06-0 90%
1 g
€1,312.80 2023-07-20
abcr
AB299347-500mg
N'-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-imidazole-2-carbohydrazide, 90%; .
400078-06-0 90%
500mg
€678.60 2025-02-19
A2B Chem LLC
AI82972-5mg
N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-methyl-1H-imidazole-2-carbohydrazide
400078-06-0 >90%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI82972-10mg
N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-methyl-1H-imidazole-2-carbohydrazide
400078-06-0 >90%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI82972-500mg
N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-methyl-1H-imidazole-2-carbohydrazide
400078-06-0 >90%
500mg
$720.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1614708-5mg
N'-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1-methyl-1H-imidazole-2-carbohydrazide
400078-06-0 98%
5mg
¥661.00 2024-05-15
TRC
N147595-50mg
N'-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-imidazole-2-carbohydrazide
400078-06-0
50mg
$ 380.00 2022-06-03
TRC
N147595-25mg
N'-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-imidazole-2-carbohydrazide
400078-06-0
25mg
$ 230.00 2022-06-03
abcr
AB299347-500 mg
N'-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1-methyl-1H-imidazole-2-carbohydrazide, 90%; .
400078-06-0 90%
500 mg
€678.60 2023-07-20
A2B Chem LLC
AI82972-1mg
N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1-methyl-1H-imidazole-2-carbohydrazide
400078-06-0 >90%
1mg
$201.00 2024-04-20

N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide Related Literature

Additional information on N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide

Introduction to N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide (CAS No. 400078-06-0)

N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide, with the CAS number 400078-06-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic derivatives, characterized by its complex molecular structure and multifaceted potential applications. The presence of functional groups such as chloro, trifluoromethyl, and carbohydrazide makes it a promising candidate for various biochemical interactions, particularly in the design of novel therapeutic agents.

The molecular framework of N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide incorporates elements that are known to enhance binding affinity and metabolic stability, crucial factors in drug development. The trifluoromethyl group, in particular, is widely recognized for its ability to improve pharmacokinetic properties, while the chloro substituent can modulate reactivity and selectivity in biological targets. These features make the compound an intriguing subject for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide has been explored as a potential lead compound in several preclinical studies due to its structural motifs that mimic natural bioactive molecules. Its imidazole core is particularly noteworthy, as imidazoles are known for their role in numerous biological processes, including enzyme inhibition and signal transduction.

The synthesis of N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of key intermediates, such as 3-chloro-5-trifluoromethylpyridine, which is then functionalized to introduce the methyl group and carbohydrazide moiety. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluations.

One of the most compelling aspects of N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. The ability to modulate these targets could lead to the development of novel therapeutics with improved efficacy and reduced side effects.

The trifluoromethyl group, a key feature of N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide, is renowned for its ability to enhance lipophilicity and metabolic stability, which are essential for drug-like properties. This group also contributes to favorable interactions with biological targets, often increasing binding affinity. Such attributes make it a valuable component in the design of next-generation pharmaceuticals.

In academic circles, N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide has been the subject of numerous publications exploring its pharmacological profile. Researchers have employed various computational methods to predict its interactions with biological targets, providing insights into its potential therapeutic applications. These studies have laid the groundwork for experimental validation and further optimization.

The compound's structural complexity also presents opportunities for derivatization, allowing chemists to explore a wide range of analogs with tailored properties. By modifying specific functional groups or introducing new ones, researchers can fine-tune the biological activity of N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide, potentially uncovering even more effective therapeutic agents.

Economic considerations also play a significant role in the development and commercialization of N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide. The cost-effective synthesis of this compound is essential for ensuring its accessibility in clinical settings. Advances in synthetic methodologies have made it possible to produce complex molecules more efficiently, reducing production costs without compromising quality.

The future prospects for N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide are promising, with ongoing research aimed at expanding its applications beyond current therapeutic areas. Collaborative efforts between academia and industry are expected to drive innovation, leading to new insights and breakthroughs. As our understanding of disease mechanisms continues to evolve, compounds like this will remain at the forefront of pharmaceutical discovery.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:400078-06-0)N'-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1-methyl-1H-imidazole-2-carbohydrazide
A1158900
Purity:99%
Quantity:1g
Price ($):550.0